molecular formula C10H11BrO2 B8566193 4-(2-Bromoethyl)phenyl acetate

4-(2-Bromoethyl)phenyl acetate

Cat. No.: B8566193
M. Wt: 243.10 g/mol
InChI Key: ZBBRPYPKXSYCAE-UHFFFAOYSA-N
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Description

4-(2-Bromoethyl)phenyl acetate is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11BrO2

Molecular Weight

243.10 g/mol

IUPAC Name

[4-(2-bromoethyl)phenyl] acetate

InChI

InChI=1S/C10H11BrO2/c1-8(12)13-10-4-2-9(3-5-10)6-7-11/h2-5H,6-7H2,1H3

InChI Key

ZBBRPYPKXSYCAE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC=C(C=C1)CCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetyl chloride (2.01 g, 1.82 mL. 25.6 mmol) was added to a stirred solution of pyridine (2.02 g, 2.07 mL, 25.6 mmol) and 4-hydroxyphenethyl bromide (856.5 mg, 4.26 mmol) in dry CH2Cl2 (17 mL) and the reaction was stirred at room temperature for 2 h. The reaction mixture was diluted with water (20 mL) and extracted with CH2Cl2 (2×40 mL). The combined extracts were dried (MgSO4) and concentrated in vacuo to afford 4-(2-bromoethyl)phenyl acetate. 1H NMR (500 MHz, CHCl3): δ 7.22 (d, J=8.3 Hz, 2 H); 7.04 (d, J=8.3 Hz, 2 H); 3.55 (t, J=7.6 Hz, 2 H); 3.16 (t, J=7.6 Hz, 2 H); 2.29 (s, 3 H).
Quantity
1.82 mL
Type
reactant
Reaction Step One
Quantity
2.07 mL
Type
reactant
Reaction Step One
Quantity
856.5 mg
Type
reactant
Reaction Step One
Quantity
17 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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